2-((2-(3-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[7-(3-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H25N5O5S/c1-26-19-17(21(29)27(2)22(26)30)20(33-12-16(28)23-11-15-8-5-9-32-15)25-18(24-19)13-6-4-7-14(10-13)31-3/h4,6-7,10,15H,5,8-9,11-12H2,1-3H3,(H,23,28)
• InChI Key: GSABTFJEEIHFPF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC(=CC=C3)OC)SCC(=O)NCC4CCCO4)C(=O)N(C1=O)C
• Molecular Formula: C22H25N5O5S
• Molecular Weight: 471.5 g/mol
• CAS No.: 893920-82-6

Description

2-((2-(3-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C22H25N5O5S and its molecular weight is 471.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Evaluation as Anti-Inflammatory and Analgesic Agents : A related compound, (4-methoxy or 4,8-dimethoxy)-3-methyl-N-(6-oxo-2-thioxo-1,2,3,6-tetrahydropyrimidin-4-yl) benzo[1,2-b:5,4-b’]difuran-2-carboxamide, was synthesized and tested for anti-inflammatory and analgesic activities. These compounds showed promising results as COX-1/COX-2 inhibitors with significant analgesic and anti-inflammatory effects (Abu‐Hashem, Al-Hussain & Zaki, 2020).

Radiosynthesis and Imaging Applications

• Development of Radioligands for PET Imaging : A pyrazolo[1,5-a]pyrimidineacetamide derivative was developed as a selective ligand for the translocator protein, with potential use in positron emission tomography (PET) imaging. This research demonstrates the applicability of similar compounds in the field of diagnostic imaging and radiopharmaceutical development (Dollé et al., 2008).

Anticancer Potential

• Investigation as Anticancer Agents : A series of derivatives related to pyrimidin-4-ylacetamide showed inhibitory effects on various cancer cell lines. This indicates the potential of similar compounds in the development of new anticancer agents (Al-Sanea et al., 2020).

Antimicrobial Activity

• Synthesis for Antimicrobial Applications : Related pyrimidinone and oxazinone derivatives fused with thiophene rings were synthesized as antimicrobial agents. These compounds displayed significant antibacterial and antifungal activities, suggesting potential use in combating microbial infections (Hossan et al., 2012).

Chemical Synthesis and Reaction Mechanisms

• Chemical Synthesis and Mechanistic Studies : The reaction mechanisms involving similar compounds have been explored, providing insight into the synthetic pathways and chemical behavior of these complex molecules (Nishino et al., 1972).